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Audience: Researchers, scientists, and drug development professionals.

Introduction
Casein Kinase 1 (CK1) is a family of ubiquitous serine/threonine kinases that play crucial roles

in various cellular processes, including Wnt and Hedgehog signaling pathways, circadian

rhythms, and DNA repair.[1][2] Dysregulation of CK1 activity is implicated in several diseases,

making it an attractive target for therapeutic intervention. This document provides detailed

protocols for measuring the enzymatic activity of CK1 using a synthetic peptide substrate.

Three common non-radioactive assay formats are described: an ELISA-based assay, a

Fluorescence Polarization (FP) assay, and a Time-Resolved Fluorescence Resonance Energy

Transfer (TR-FRET) assay. These assays are suitable for high-throughput screening of

potential CK1 inhibitors and for studying the kinetic properties of the enzyme.

The core principle of this assay is the enzymatic transfer of a phosphate group from ATP to a

specific synthetic peptide substrate by a CK1 enzyme. The extent of this phosphorylation is

then quantified using one of the detection methods outlined below.
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CK1 is a key regulator of the Wnt/β-catenin signaling pathway, where it can have both positive

and negative regulatory roles.[3][4][5] In the absence of a Wnt ligand, CK1α phosphorylates β-

catenin as part of a "destruction complex," leading to its ubiquitination and proteasomal

degradation.[2] Upon Wnt binding to its receptor, this degradation is inhibited, allowing β-

catenin to accumulate and translocate to the nucleus to activate target gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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